9-(2-hydroxynaphthalen-1-yl)-3,3,6,6-tetramethyl-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione

• IUPAC Name: 9-(2-hydroxynaphthalen-1-yl)-3,3,6,6-tetramethyl-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C27H28O4/c1-26(2)11-18(29)23-20(13-26)31-21-14-27(3,4)12-19(30)24(21)25(23)22-16-8-6-5-7-15(16)9-10-17(22)28/h5-10,25,28H,11-14H2,1-4H3
• InChI Key: GCZBUPKOKKBAMC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=C(C=CC5=CC=CC=C54)O)C(=O)C1)C
• Molecular Formula: C27H28O4
• Molecular Weight: 416.5 g/mol
• CAS No.: 180984-77-4

Description

9-(2-hydroxynaphthalen-1-yl)-3,3,6,6-tetramethyl-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione is a useful research compound. Its molecular formula is C27H28O4 and its molecular weight is 416.517. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Flame Retardants

Research on novel brominated flame retardants (NBFRs) has highlighted the necessity for more studies on their occurrence, environmental fate, and toxicity due to their increasing application and potential risks. Such studies point to the need for optimized analytical methods to include all NBFRs and further research on indoor environments, emission sources, and potential leaching (Zuiderveen, Slootweg, & de Boer, 2020).

Synthesis Methods

The synthesis and application of compounds structurally related to 1,3-dihydroxynaphthalene have been reviewed, suggesting efficient synthesis routes and highlighting the potential for eco-friendly processes (You-lan, 2005).

Biological Activities

Xanthones, a class of compounds that may be structurally related to the specified compound, are known for their diverse biological activities. These activities vary depending on the nature and position of substituents on their tricyclic scaffold, including antimicrobial, cytotoxic, and enzyme inhibitory effects. Most xanthones identified in African plants were isolated from the family Guttiferae, with a literature review revealing 97 compounds, including 86 xanthones and 11 anthranoids (Mazimba, Nana, Kuete, & Singh, 2013).

Mechanism of Action

Another compound, 3-Amino-2,3-dihydro-1H-benzo[f]chromenes and 2-[(2-hydroxynaphthalen-1-yl)methyl]-2,3-dihydro-1H-benzo[f]chromene-2-carbonitriles were obtained via the reaction of naphthalen-2-ol Mannich bases with β-aminoacrylonitriles and methyl 3-morpholinoacrylate as products of [4+2] cycloaddition of push-pull olefins to the corresponding 1,2-naphthoquinone 1-methide .

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed that this compound may exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies may include investigations into the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .